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An In-depth Technical Guide to the Physical Properties of Acetyl Iodide

For Researchers, Scientists, and Drug Development Professionals

Introduction
Acetyl iodide (CAS 507-02-8), with the molecular formula C₂H₃IO, is a highly reactive

organoiodine compound.[1][2] It presents as a colorless, fuming liquid that often turns brown

upon exposure to air and moisture due to its instability.[3][4][5] Characterized by a pungent

odor, it is a crucial reagent and intermediate in organic synthesis, particularly in acetylation

reactions and in the industrial production of acetic acid via the Cativa and Monsanto processes.

[1][3][6] Its utility in the pharmaceutical and agrochemical sectors for the synthesis of various

compounds makes a thorough understanding of its physical properties essential for safe

handling, process design, and reaction optimization.[7][8]

This guide provides a comprehensive overview of the known physical properties of acetyl
iodide, supported by quantitative data, general experimental methodologies, and a

visualization of the interplay between its molecular characteristics and physical behavior.

Quantitative Physical Properties
The physical properties of acetyl iodide have been documented across various sources. The

following table summarizes the key quantitative data. Note that slight variations in reported

values may exist due to different experimental conditions and purity levels.
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Property Value Source(s)

Molecular Formula C₂H₃IO [3][4][7][9]

Molecular Weight 169.95 g/mol [1][3][4][7]

Boiling Point 108 °C at 760 mmHg [1][4][10][11]

105.5 - 109 °C [7][8]

Density/Specific Gravity
2.0674 g/cm³ at 20°C (relative

to water at 4°C)
[4][11]

2.07 g/cm³ at 20°C [7][12][13]

2.193 g/cm³ [8][10]

Refractive Index (n_D²⁰) 1.5491 [4]

1.539 [8][10]

Vapor Pressure 29.5 mmHg at 25°C [4]

32.4 mmHg [8]

Flash Point 17.6 °C [4][8]

18 °C [12][13]

Solubility Soluble in benzene and ether. [3][4][6]

Decomposes in water. [3][4]

Appearance
Colorless, fuming liquid. Turns

brown on contact with air.
[3][4][5]

Odor Pungent, strong. [3][5][6]

Enthalpy of Formation

(ΔfH⦵₂₉₈)
-163.18 to -161.42 kJ·mol⁻¹

Reactivity and Stability
Acetyl iodide is a highly reactive and unstable compound.
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Reaction with Water: It reacts exothermically with water or moisture in the air to decompose

into acetic acid and hydrogen iodide (hydroiodic acid), a strong irritant.[3][4][9] This reaction

is responsible for its fuming appearance and the browning of the liquid.[3][5]

Corrosivity: It is corrosive to metals and skin.[3][6][14]

Reaction with Bases: It reacts vigorously and exothermically with bases.[3][4][5]

Reaction with Ethers: It may react vigorously or explosively if mixed with ethers like

diisopropyl ether in the presence of trace metal salts.[3][4][5]

Combustibility: Acetyl iodide is a combustible and highly flammable liquid.[3][14][15] Its

vapors can form explosive mixtures with air.[3]

Experimental Protocols: General Methodologies
While specific, detailed experimental protocols for acetyl iodide are not readily available in the

cited literature, the determination of its key physical properties would follow standard laboratory

procedures.

1. Determination of Boiling Point: The boiling point is typically determined via distillation. A

sample of acetyl iodide is placed in a distillation flask with boiling chips. A thermometer is

positioned so that the top of the bulb is level with the bottom of the side-arm leading to the

condenser. The flask is heated, and the temperature is recorded when the liquid is boiling and

a stable ring of condensate is observed on the thermometer bulb. This temperature, at a given

atmospheric pressure, is the boiling point. Due to its reactivity with moisture, this procedure

must be conducted under anhydrous conditions.

2. Determination of Density: Density is measured using a pycnometer (specific gravity bottle).

The pycnometer is first weighed empty, then filled with distilled water and weighed again to

determine its volume at a specific temperature (e.g., 20°C). After drying, it is filled with acetyl
iodide and weighed a final time. The density is calculated by dividing the mass of the acetyl
iodide by the volume of the pycnometer. All measurements must be performed in a controlled

environment (e.g., a fume hood) due to the compound's fuming and corrosive nature.

3. Determination of Refractive Index: The refractive index is measured using a refractometer,

typically an Abbé refractometer. A few drops of the liquid are placed on the prism surface. The

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9191622.htm
https://www.lookchem.com/casno507-02-8.html
https://cymitquimica.com/cas/507-02-8/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9191622.htm
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0017.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9191622.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Acetyl-iodide
https://www.tcichemicals.com/BE/en/sds/A0095_EU_6N.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9191622.htm
https://www.lookchem.com/casno507-02-8.html
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0017.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9191622.htm
https://www.lookchem.com/casno507-02-8.html
https://www.nj.gov/health/eoh/rtkweb/documents/fs/0017.pdf
https://www.benchchem.com/product/b1581244?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9191622.htm
https://www.tcichemicals.com/BE/en/sds/A0095_EU_6N.pdf
https://store.apolloscientific.co.uk/storage/msds/OR938283_msds.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9191622.htm
https://www.benchchem.com/product/b1581244?utm_src=pdf-body
https://www.benchchem.com/product/b1581244?utm_src=pdf-body
https://www.benchchem.com/product/b1581244?utm_src=pdf-body
https://www.benchchem.com/product/b1581244?utm_src=pdf-body
https://www.benchchem.com/product/b1581244?utm_src=pdf-body
https://www.benchchem.com/product/b1581244?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581244?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


instrument is adjusted to bring the dividing line between the light and dark fields into sharp

focus at the crosshairs. The refractive index is then read from the scale. Temperature control is

crucial as the refractive index is temperature-dependent.

4. Determination of Flash Point: The flash point is determined using a closed-cup tester (e.g.,

Pensky-Martens or Tag Closed Tester). The sample is heated at a slow, constant rate in a

closed cup. An ignition source is directed into the cup at regular temperature intervals. The

flash point is the lowest temperature at which the vapors above the liquid ignite upon

application of the ignition source. Given its flammability, extreme caution is required.

Visualization of Property Relationships
The physical properties of a substance are intrinsically linked to its molecular structure. The

following diagram illustrates the logical relationships between the fundamental molecular

characteristics of acetyl iodide and its macroscopic physical properties.
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Caption: Logical flow from molecular structure to physical properties of acetyl iodide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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